Cas no 923294-09-1 (4-Undecenoic acid, 2-oxo-2-phenylethyl ester)

• Product name: 4-Undecenoic acid, 2-oxo-2-phenylethyl ester
• CAS No: 923294-09-1
• MF: C₁₉H₂₆O₃
• MW: 302.40794
• CID: 737555
• PubChem ID: 71445755

4-Undecenoic acid, 2-oxo-2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Undecenoic acid, 2-oxo-2-phenylethyl ester
• phenacyl undec-4-enoate
• 2-Oxo-2-phenylethyl undec-4-enoate
• 923294-09-1
• DTXSID20854269

• Inchi： InChI=1S/C19H26O3/c1-2-3-4-5-6-7-8-12-15-19(21)22-16-18(20)17-13-10-9-11-14-17/h7-11,13-14H,2-6,12,15-16H2,1H3
• InChI Key： WIIVJLVUSAOPLZ-UHFFFAOYSA-N
• SMILES： CCCCCCC=CCCC(=O)OCC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 302.18819469g/mol
• Monoisotopic Mass: 302.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 5.4